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Introduction

SOLVENT RED 195, also known as Transparent Red BBR, is a synthetic organic dye
belonging to the sulphonazo series.[1] It is characterized by its deep red color, high heat
resistance, and good light fastness.[1] While traditionally used in the plastics and fiber
industries for coloration, its fluorescent properties suggest potential applications in biological
imaging and analysis.[2][3] One such promising application is in the field of flow cytometry, a
powerful technique for single-cell analysis.

This document provides a detailed, albeit theoretical, framework for the utilization of SOLVENT
RED 195 as a fluorescent probe in flow cytometry. Given the current lack of established
biological protocols for this specific dye, the following application notes and experimental
procedures are based on the known properties of SOLVENT RED 195 and established
methodologies for analogous lipophilic dyes used in cellular analysis. It is imperative that
researchers empirically validate and optimize these protocols for their specific cell types and
experimental systems.
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Principle of Application

Based on its nature as an oil-soluble dye, SOLVENT RED 195 is hypothesized to function as a
lipophilic stain.[1] Lipophilic dyes are valuable tools in flow cytometry for staining cell
membranes and other lipid-rich structures.[4] When introduced to a cell suspension, these dyes
are expected to rapidly partition into the hydrophobic lipid bilayer of the cell membrane. This
incorporation is often accompanied by an enhancement of their fluorescence, allowing for the
stable and uniform labeling of cells. This property makes such dyes suitable for applications
like cell tracking, proliferation assays (via dye dilution), and cell-cell interaction studies.

Properties of SOLVENT RED 195

A summary of the known and inferred properties of SOLVENT RED 195 relevant to its potential

use in flow cytometry is presented below.
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Property

Value/Characteristic

Source(s)

Common Names

Transparent Red BBR,
Solvaperm Red BB

[1]

CAS Number

164251-88-1

[5]

Molecular Structure

Sulphonazo series, Single azo

class

[1](6]

Appearance

Deep red powder

[1]

Fluorescence

Emits red fluorescence under
UV light (Hypothesized)

[2]

Excitation Max (Aex)

~540-560 nm (Hypothesized)

Emission Max (Aem)

~570-600 nm (Hypothesized)

Soluble in organic solvents like

dichloromethane, acetone, and

Solubility [51[7]
methylbenzene. Poorly soluble
in ethanol and water.
Expected to be toxic at high
concentrations. The final

Cytotoxicity concentration of the organic [21[81[9]

solvent used for dilution should

be minimized (ideally <0.5%).

Disclaimer: The excitation and emission maxima are hypothetical and need to be determined

experimentally using a spectrophotometer.

Experimental Protocols
Preparation of SOLVENT RED 195 Stock Solution

Caution: SOLVENT RED 195 is a chemical dye with potential toxicity.[2] Handle with
appropriate personal protective equipment (PPE), including gloves, lab coat, and safety
glasses.
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Materials:

SOLVENT RED 195 powder

Dimethyl sulfoxide (DMSO), cell culture grade

Vortex mixer

Microcentrifuge tubes

Procedure:

Prepare a 1 mM stock solution of SOLVENT RED 195 by dissolving the appropriate amount
of the dye powder in high-quality, anhydrous DMSO.

Vortex thoroughly to ensure complete dissolution.

Aliquot the stock solution into small, single-use volumes in microcentrifuge tubes to avoid
repeated freeze-thaw cycles.

Store the aliquots at -20°C, protected from light.

Staining of Cells with SOLVENT RED 195 for Flow
Cytometry

This protocol provides a general guideline for staining cells in suspension. The optimal dye
concentration, incubation time, and temperature should be determined empirically for each cell

type.

Materials:

Cell suspension of interest (e.g., cultured cell line, primary cells)

Complete cell culture medium

Phosphate-buffered saline (PBS), pH 7.4

SOLVENT RED 195 stock solution (1 mM in DMSO)
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e Flow cytometry tubes
Procedure:

e Harvest cells and prepare a single-cell suspension at a concentration of 1 x 1076 cells/mL in
pre-warmed complete cell culture medium.

o Prepare a working solution of SOLVENT RED 195 by diluting the 1 mM stock solution in
complete cell culture medium. A starting concentration range of 1-10 uM is recommended for
initial optimization.

e Add the SOLVENT RED 195 working solution to the cell suspension. For example, add 1 pL
of a 10 uM working solution to 1 mL of cell suspension for a final concentration of 10 nM.

 Incubate the cells for 15-30 minutes at 37°C, protected from light.

 After incubation, wash the cells to remove unbound dye. Add 2 mL of PBS to the cell
suspension and centrifuge at 300-400 x g for 5 minutes.

o Carefully aspirate the supernatant and resuspend the cell pellet in fresh PBS.
o Repeat the wash step (step 5 and 6) two more times.

 After the final wash, resuspend the cells in an appropriate buffer for flow cytometry analysis
(e.g., PBS with 1-2% FBS).

» Keep the stained cells on ice and protected from light until analysis.

Flow Cytometry Analysis

o Set up the flow cytometer with the appropriate laser and filter configuration for detecting red
fluorescence. Based on the hypothesized spectral properties, a 561 nm laser for excitation
and a 585/42 nm bandpass filter for emission would be a reasonable starting point.

o Use an unstained cell sample to set the forward scatter (FSC) and side scatter (SSC)
voltages and to determine the level of autofluorescence.

e Run a compensation control if performing multi-color analysis with other fluorochromes.
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e Acquire data for the SOLVENT RED 195-stained cells.

Visualizations

Experimental Workflow for Cell Staining with SOLVENT RED 195
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Click to download full resolution via product page

Caption: Workflow for staining cells with SOLVENT RED 195.
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Caption: A simplified signaling pathway involved in cell migration.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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